Cas no 1361538-34-2 (3'-Fluoro-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl)

• Product Name: 3'-Fluoro-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl
• CAS No: 1361538-34-2
• MF: C₁₃H₅Cl₃F₄
• MW: 343.531414747238
• CID: 4995542
• Update Time: 2025-07-02

3'-Fluoro-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H5Cl3F4/c14-7-4-9(15)12(10(16)5-7)6-1-2-8(11(17)3-6)13(18,19)20/h1-5H
• InChI Key： ACSUOEXXCLIEDH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(C(F)(F)F)=C(C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 324
• XLogP3: 6.4
• Topological Polar Surface Area: 0

Additional information on 3'-Fluoro-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl

Recent Advances in the Study of 3'-Fluoro-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl (CAS: 1361538-34-2)

The compound 3'-Fluoro-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl (CAS: 1361538-34-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique halogenated and fluorinated structure, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on elucidating its molecular interactions, synthetic pathways, and biological activities, providing valuable insights for researchers in the field.

One of the key areas of investigation has been the compound's role as a building block in the synthesis of more complex molecules. Researchers have explored its utility in cross-coupling reactions, where its halogenated sites serve as reactive handles for further functionalization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of 3'-Fluoro-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl in Suzuki-Miyaura couplings, yielding a series of novel biphenyl-based compounds with potential therapeutic applications. The study highlighted the compound's stability and reactivity under mild conditions, making it a versatile intermediate in medicinal chemistry.

In addition to its synthetic utility, the biological activity of 3'-Fluoro-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl has been a subject of intense research. Preliminary in vitro studies have indicated that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A recent preprint on bioRxiv reported its interaction with cyclooxygenase-2 (COX-2), suggesting a potential role in the development of anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

The environmental and toxicological profile of 3'-Fluoro-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl has also been investigated, given the increasing regulatory scrutiny on halogenated compounds. A 2022 study in Environmental Science & Technology evaluated its persistence and bioaccumulation potential, revealing a relatively short half-life in aqueous environments but moderate bioaccumulation in lipid-rich tissues. These findings underscore the need for careful consideration of its environmental impact in industrial applications.

Looking ahead, researchers are exploring the compound's potential in agrochemicals, particularly as a scaffold for designing novel pesticides. Its structural features, including the trifluoromethyl group, are known to enhance the bioactivity and stability of agrochemicals. A patent filed in early 2023 by a major agrochemical company describes derivatives of 3'-Fluoro-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl with potent herbicidal activity, opening new avenues for crop protection strategies.

In conclusion, 3'-Fluoro-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl (CAS: 1361538-34-2) represents a multifaceted compound with significant potential across multiple domains. Its synthetic versatility, biological activity, and applicability in agrochemicals make it a valuable subject of ongoing research. Future studies should focus on optimizing its properties, elucidating its mechanism of action, and addressing any environmental concerns to fully harness its potential.